Cas no 823180-26-3 (Benzene, 1-[(4,4-diiodobutyl)sulfonyl]-4-methyl-)

• Product name: Benzene, 1-[(4,4-diiodobutyl)sulfonyl]-4-methyl-
• CAS No: 823180-26-3
• MF: C₁₁H₁₄I₂O₂S
• MW: 464.101606845856
• CID: 695578
• PubChem ID: 71419531

Benzene, 1-[(4,4-diiodobutyl)sulfonyl]-4-methyl- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-[(4,4-diiodobutyl)sulfonyl]-4-methyl-
• 1-(4,4-diiodobutylsulfonyl)-4-methylbenzene
• DTXSID90838773
• 823180-26-3
• 1-(4,4-Diiodobutane-1-sulfonyl)-4-methylbenzene

• Inchi： InChI=1S/C11H14I2O2S/c1-9-4-6-10(7-5-9)16(14,15)8-2-3-11(12)13/h4-7,11H,2-3,8H2,1H3
• InChI Key： IWOOPBGQVMERIY-UHFFFAOYSA-N
• SMILES： CC1=CC=C(C=C1)S(=O)(=O)CCCC(I)I

Computed Properties

• Exact Mass: 463.88040g/mol
• Monoisotopic Mass: 463.88040g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 288
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 42.5Ų